Cas no 10346-43-7 (Cholesta-5,7-dien-3-ol,(3b,10a)- (9CI))

• Product Name: Cholesta-5,7-dien-3-ol,(3b,10a)- (9CI)
• CAS No: 10346-43-7
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• CID: 236590
• PubChem ID: 12314638
• Update Time: 2025-04-19

Cholesta-5,7-dien-3-ol,(3b,10a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholesta-5,7-dien-3-ol,(3b,10a)- (9CI)
• 10a-Cholesta-5,7-dien-3b-ol (8CI)
• Pyrocholecalciferol
• Pyrovitamin D3
• Cholesta-5,7-dien-3-ol, (3beta,10alpha)-
• 10alpha-cholesta-5,7-dien-3beta-ol
• CS-0378973
• SCHEMBL4282190
• CHOLECALCIFEROL IMPURITY C [EP IMPURITY]
• 684W34U5SC
• (3S,9S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• 10346-43-7
• HY-142129

• Inchi： 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,18-19,21,23-25,28H,6-8,11-17H2,1-5H3/t19-,21+,23-,24+,25+,26-,27-/m1/s1
• InChI Key： UCTLRSWJYQTBFZ-KEPKOUJCSA-N
• SMILES： O[C@H]1CC[C@]2(C)C(C1)=CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 384.339216023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines